N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O5S/c1-14-4-7-16(8-5-14)26-13-19(22)20-17-12-15(6-9-18(17)25-2)21-10-3-11-27(21,23)24/h4-9,12H,3,10-11,13H2,1-2H3,(H,20,22)
• InChI Key: PSDTVSRGMBJKPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N3CCCS3(=O)=O)OC
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-2-(p-tolyloxy)acetamide, commonly known as DTTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. DTTA is a versatile compound that can be synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

Oxazolidinone Antibacterial Agents

Oxazolidinones are a class of synthetic antibacterial agents characterized by their unique mechanism of action, which involves the inhibition of bacterial protein synthesis. This mechanism is distinct from those of many other antibiotic classes, making oxazolidinones particularly valuable in treating infections caused by drug-resistant bacteria. The research on oxazolidinone derivatives, including U-100592 and U-100766, has shown significant in vitro antibacterial activity against a variety of clinically important pathogens, including methicillin-susceptible and -resistant Staphylococcus aureus, Enterococcus faecalis, and Mycobacterium tuberculosis. These compounds have demonstrated effectiveness without rapid resistance development in bacterial cultures, highlighting their potential as novel therapeutic options for treating multidrug-resistant bacterial infections (Zurenko et al., 1996).

Radiosynthesis for Imaging Applications

Derivatives of oxazolidinone, specifically designed with fluorine atoms in their structure, have been developed for labeling with fluorine-18, a radioisotope used in positron emission tomography (PET) imaging. These derivatives, such as DPA-714, allow for the in vivo imaging of the translocator protein (18 kDa), which plays a role in inflammation and is implicated in various neurological disorders. The development of [18F]DPA-714 through a tosyloxy-for-fluorine nucleophilic aliphatic substitution demonstrates the compound's utility in providing insights into biological processes and disease states (Dollé et al., 2008).

Antioxidant Activity

The antioxidant activity of certain coumarin derivatives, including compounds structurally related to N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-2-(p-tolyloxy)acetamide, has been studied. These compounds have shown promising antioxidant properties in various assays, suggesting their potential application in mitigating oxidative stress-related conditions (Kadhum et al., 2011).

Antibacterial and Antioxidant Activities

New coumarin derivatives containing thiazolidinone moieties have been synthesized and evaluated for their antibacterial and antioxidant activities. These studies reveal that such compounds possess significant activities against common bacterial strains and show antioxidant properties, indicating their dual therapeutic potential (Hamdi et al., 2012).